![molecular formula C7H11Cl2N3 B2382097 3-(4,5-dichloro-3-methyl-1H-pyrazol-1-yl)propan-1-amine CAS No. 1006343-61-8](/img/structure/B2382097.png)
3-(4,5-dichloro-3-methyl-1H-pyrazol-1-yl)propan-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4,5-dichloro-3-methyl-1H-pyrazol-1-yl)propan-1-amine, also known as DCPA, is a chemical compound that has been widely used in scientific research. DCPA is a pyrazole herbicide that has been used to control weeds in various crops, including corn, soybeans, and wheat.
Mechanism of Action
3-(4,5-dichloro-3-methyl-1H-pyrazol-1-yl)propan-1-amine inhibits the enzyme protoporphyrinogen oxidase (PPO), which is involved in the biosynthesis of chlorophyll. Inhibition of PPO leads to the accumulation of protoporphyrin IX, which is toxic to plants. This compound also inhibits the synthesis of carotenoids, which are important pigments in plants.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects on plants. This compound inhibits chlorophyll biosynthesis, which leads to a decrease in photosynthesis and plant growth. This compound also inhibits the synthesis of carotenoids, which can affect the color and flavor of fruits and vegetables. In addition, this compound has been shown to affect the root system of plants, which can impact nutrient uptake and water use efficiency.
Advantages and Limitations for Lab Experiments
3-(4,5-dichloro-3-methyl-1H-pyrazol-1-yl)propan-1-amine has several advantages for lab experiments. It is a potent herbicide that can be used at low concentrations, which makes it an efficient tool for studying the effects of herbicides on plants. This compound is also stable and easy to handle, which makes it a convenient tool for lab experiments. However, this compound has some limitations for lab experiments. It is a toxic chemical that requires careful handling and disposal. In addition, this compound has a short half-life in soil, which can limit its use in studies that require long-term exposure to herbicides.
Future Directions
There are several future directions for research on 3-(4,5-dichloro-3-methyl-1H-pyrazol-1-yl)propan-1-amine. One area of research is the development of new herbicides that are more effective and less toxic than this compound. Another area of research is the study of the impact of herbicides on soil and water quality. Finally, research on the interaction between herbicides and other environmental factors, such as temperature and humidity, could help to improve our understanding of the effects of herbicides on plants and ecosystems.
Synthesis Methods
The synthesis of 3-(4,5-dichloro-3-methyl-1H-pyrazol-1-yl)propan-1-amine involves the reaction of 4,5-dichloro-3-methyl-1H-pyrazole with 3-chloro-1-propanamine in the presence of a base. The reaction yields this compound as a white crystalline solid. The purity of this compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
3-(4,5-dichloro-3-methyl-1H-pyrazol-1-yl)propan-1-amine has been widely used in scientific research as a tool to study the effects of herbicides on plants. This compound has been used to study the mechanism of action of pyrazole herbicides, the effects of herbicides on plant growth and development, and the impact of herbicides on soil and water quality.
properties
IUPAC Name |
3-(4,5-dichloro-3-methylpyrazol-1-yl)propan-1-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11Cl2N3/c1-5-6(8)7(9)12(11-5)4-2-3-10/h2-4,10H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDYDICZAJAHVMY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1Cl)Cl)CCCN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11Cl2N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.09 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.